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Compound of Interest

Compound Name: 2-Bromophenylacetone

Cat. No.: B139218

An In-Depth Technical Guide to the Safety and Handling of 2-Bromophenylacetone

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromophenylacetone (CAS No: 21906-31-0), also known as 1-(2-bromophenyl)propan-2-
one, is a ketone derivative utilized as an intermediate in various organic synthesis applications.
[1][2] Its utility in research and development necessitates a thorough understanding of its
chemical properties and associated hazards to ensure the safety of laboratory personnel and
the integrity of experimental work. This guide provides a comprehensive overview of the critical
safety and handling precautions required when working with this compound, grounded in
established safety protocols and technical data.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2-Bromophenylacetone is
essential for anticipating its behavior under laboratory conditions and for performing accurate
risk assessments.
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Property Value Source(s)

Molecular Formula CoHeBrO [2][3]

Molecular Weight 213.07 g/mol [2][4]

Appearance C.:Ieiar, colorless to light yellow (EI]
liquid

CAS Number 21906-31-0 [2][3][6]

Boiling Point ~247.5°C (rough estimate) [1]

Flash Point ~72.5°C [1]

Refractive Index

1.5575 to 1.5595 (20°C, 589

nm)

[3]

Storage Temperature

Room Temperature, sealed in

dry conditions

[1]

Hazard Identification and GHS Classification

2-Bromophenylacetone is classified as a hazardous substance. The following Globally

Harmonized System (GHS) classifications have been reported, indicating the primary risks

associated with its handling.

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 2 o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-Term Category 3

Hazard

with long lasting effects
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(Source:[4][6])

Signal Word: Warning[4]
Hazard Pictograms:
(GHSO07: Exclamation Mark)

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5][6]
Inhalation of vapors or mists may cause respiratory irritation.[6][7] Skin contact can lead to
irritation, and prolonged exposure may cause dermatitis by defatting the skin.[6] It is classified
as an eye irritant, and swallowing the substance is harmful.[6][8]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with robust engineering controls and
supplemented by appropriate PPE, is mandatory for mitigating exposure risks.

Engineering Controls

The primary engineering control for handling 2-Bromophenylacetone is a certified chemical
fume hood.[9][10] This ensures that any vapors or aerosols are contained and exhausted away
from the operator. Workstations must be equipped with readily accessible safety showers and
eyewash stations.[6][9]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being performed. The following are the minimum requirements:

o Eye and Face Protection: Chemical splash goggles are required.[5][6][9] For operations with
a higher risk of splashing, the use of a full-face shield over safety goggles is recommended.
[10][11]

» Hand Protection: Wear chemical-resistant, impermeable gloves, such as nitrile or butyl
rubber.[6][10] Gloves must be inspected for integrity before each use and replaced
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immediately if compromised.

o Body Protection: A flame-resistant lab coat is mandatory.[10] For larger-scale operations or
when handling significant quantities, chemical-resistant aprons or suits should be

considered.[11]

o Respiratory Protection: Under normal use conditions within a functioning fume hood,
respiratory protection may not be necessary.[6] However, if aerosols may be generated or in
the event of a spill outside of containment, a NIOSH-approved respirator with an organic
vapor cartridge should be used.[9][10]

Donning PPE (Before Entering Lab)  Doffing PPE (Before Exiting Lab)

1. Lab Coat (1 Gloves (Contaminated))

(2. Goggles / Face ShieIoD

(3. Respirator (if requiredD (3 Goggles / Face Shield)

(4. Respirator (if usedD

Click to download full resolution via product page

Caption: Logical sequence for donning and doffing Personal Protective Equipment (PPE).

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is fundamental to preventing accidents

and ensuring chemical stability.
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Handling

» Always handle 2-Bromophenylacetone within a chemical fume hood to avoid breathing
vapors or mists.[6][9]

e Avoid contact with skin and eyes.[6]
e Wash hands and any exposed skin thoroughly after handling.[6][12]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8][12]

o Use non-sparking tools and take precautionary measures against static discharge, especially
when transferring larger quantities.[8][12]

Storage

e Store in a cool, dry, and well-ventilated area away from direct sunlight.[9][12]
o Keep containers tightly closed when not in use.[6][12]
» Store locked up in a designated chemical storage cabinet.[6][12]

e Incompatible Materials: Store separately from strong oxidizing agents and strong bases, as
these can cause hazardous reactions.[5][6][9]

Emergency Procedures: Spills and Exposure

Immediate and correct action is critical in the event of an accidental release or personnel
exposure.

Spill Response

The response to a spill depends on its size and location.
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Caption: Decision tree for responding to a chemical spill of 2-Bromophenylacetone.
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Detailed Spill Cleanup Protocol (Minor Spill):

o Alert & Isolate: Alert personnel in the immediate area. If the spill is outside a fume hood,
evacuate the area.[13][14]

e Don PPE: Put on required PPE, including double gloves, chemical splash goggles, a lab
coat, and a respirator if ventilation is inadequate.[15]

o Contain: Cover the spill with an inert, non-combustible absorbent material like sand,
vermiculite, or a universal binder.[6][16]

o Collect: Carefully scoop the absorbed material into a clearly labeled, sealable container for
hazardous waste.[14][16]

o Decontaminate: Clean the spill area with soap and water.[16]
» Dispose: Dispose of all contaminated cleaning materials and PPE as hazardous waste.[14]

o Document: Report the spill to your supervisor and document the incident according to your
institution's protocol.[16]

First Aid Measures

In case of exposure, follow these procedures while seeking immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[5][6] Remove contact lenses if present and easy to do.[6] Seek immediate
medical attention.

o Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[6][16] Get medical attention
if irritation occurs or persists.[6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6][8] If
breathing is difficult or has stopped, provide artificial respiration.[6][9] Call a poison center or
doctor for medical advice.[6]
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 Ingestion: Rinse the mouth thoroughly with water.[6][8] Do NOT induce vomiting.[9] Seek
immediate medical attention.[6]

Waste Disposal

Chemical waste disposal must be conducted in strict accordance with local, state, and federal
regulations.

As a brominated organic compound, 2-Bromophenylacetone is classified as halogenated
organic waste.[17] It must be segregated from non-halogenated waste streams to ensure
proper disposal, which typically involves high-temperature incineration by a licensed
professional waste disposal service.[17][18]

Waste Collection Protocol:

o Designate a Container: Use a clearly labeled, compatible hazardous waste container
designated for "Halogenated Organic Liquids."

» Segregate: Do not mix with non-halogenated solvents or other waste categories.[17]

o Transfer Waste: Conduct all waste transfers inside a chemical fume hood to minimize vapor
release.

o Keep Closed: The waste container must remain securely sealed at all times except when
adding waste.[18]

o Arrange Pickup: When the container is approximately 80% full, arrange for pickup by your
institution's Environmental Health & Safety (EHS) department or a certified waste contractor.
[18] Never dispose of 2-Bromophenylacetone down the drain.[17]
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Caption: Workflow for the proper segregation and disposal of 2-Bromophenylacetone waste.

Conclusion

2-Bromophenylacetone is a valuable synthetic intermediate that can be handled safely by
maintaining a comprehensive safety culture. This involves a deep understanding of its hazards,
the consistent use of engineering controls and PPE, strict adherence to handling protocols, and
preparedness for emergency situations. The information and procedures outlined in this guide
are intended to provide a robust framework for the safe utilization of this chemical in a
professional research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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